Cas no 36228-61-2 (pyridin-4-yl benzoate)

pyridin-4-yl benzoate structure
pyridin-4-yl benzoate structure
Product Name:pyridin-4-yl benzoate
CAS No:36228-61-2
MF:C12H9NO2
MW:199.205363035202
CID:921143
PubChem ID:291203
Update Time:2025-04-19

pyridin-4-yl benzoate Chemical and Physical Properties

Names and Identifiers

    • pyridin-4-yl benzoate
    • 4-(Benzoyloxy)pyridine
    • 4-Benzoyloxypyridin
    • 4-Pyridyl benzoate
    • AC1L6FC3
    • AC1Q61VP
    • AG-J-34989
    • AR-1L2667
    • Benzoesaeure-[4]pyridylester
    • benzoic acid 4-pyridinyl ester
    • benzoic acid-[4]pyridyl ester
    • CTK4H6108
    • NSC156157
    • DTXSID10303034
    • 4-pyridylbenzoate
    • 36228-61-2
    • NSC-156157
    • Inchi: 1S/C12H9NO2/c14-12(10-4-2-1-3-5-10)15-11-6-8-13-9-7-11/h1-9H
    • InChI Key: RLCXXYMFUGQTMG-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C1C=CN=CC=1

Computed Properties

  • Exact Mass: 199.06337
  • Monoisotopic Mass: 199.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19
  • LogP: 2.30080
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